Cas no 1138444-09-3 (3-Cyano-5-methoxyisonicotinic acid)

3-Cyano-5-methoxyisonicotinic acid structure

1138444-09-3 structure

Product Name:3-Cyano-5-methoxyisonicotinic acid

CAS No:1138444-09-3

MF:C₈H₆N₂O₃

MW:178.14484167099

MDL:MFCD11857679

CID:1077957

PubChem ID:329771547

Update Time:2025-04-20

3-Cyano-5-methoxyisonicotinic acid Chemical and Physical Properties

Names and Identifiers

- 3-Cyano-5-methoxyisonicotinic acid
- A-5988
- AC1Q4F64
- AG-A-59666
- CTK7B1893
- MDL： MFCD11857679
- Inchi： 1S/C8H6N2O3/c1-13-6-4-10-3-5(2-9)7(6)8(11)12/h3-4H,1H3,(H,11,12)
- InChI Key： LLCIVMLWBCMHRH-UHFFFAOYSA-N
- SMILES： O(C)C1C=NC=C(C#N)C=1C(=O)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2

3-Cyano-5-methoxyisonicotinic acid Security Information

Hazardous Material transportation number：NONH for all modes of transport
Hazard Category Code： 22
Hazardous Material Identification：
HazardClass：IRRITANT

3-Cyano-5-methoxyisonicotinic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029008188-250mg	3-Cyano-5-methoxyisonicotinic acid	1138444-09-3	95%	250mg	$1038.80	2023-09-04
Alichem	A029008188-1g	3-Cyano-5-methoxyisonicotinic acid	1138444-09-3	95%	1g	$2952.90	2023-09-04
Chemenu	CM364072-1g	3-Cyano-5-methoxyisonicotinic acid	1138444-09-3	95%	1g	$392	2022-06-14
Chemenu	CM364072-5g	3-Cyano-5-methoxyisonicotinic acid	1138444-09-3	95%	5g	$1568	2022-06-14
Chemenu	CM364072-25g	3-Cyano-5-methoxyisonicotinic acid	1138444-09-3	95%	25g	$4704	2022-06-14
abcr	AB263111-1 g	3-Cyano-5-methoxyisonicotinic acid	1138444-09-3		1g	€831.00	2022-06-11
Matrix Scientific	035240-250mg	3-Cyano-5-methoxyisonicotinic acid	1138444-09-3		250mg	$393.00	2023-09-09
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	ADE000542-1G	3-Cyano-5-methoxyisonicotinic acid	1138444-09-3	Aldrich	1G	8257.89	2021-05-17
TRC	C982118-10mg	3-Cyano-5-methoxyisonicotinic acid	1138444-09-3		10mg	$81.00	2023-05-18
TRC	C982118-25mg	3-Cyano-5-methoxyisonicotinic acid	1138444-09-3		25mg	$155.00	2023-05-18

3-Cyano-5-methoxyisonicotinic acid Related Literature

1. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
2. Always a matter of interpretation: inferring student knowledge and understanding from research data

Chem. Educ. Res. Pract., 2017,18, 7-12
3. Achieving crystal-induced room temperature phosphorescence and reversible photochromic properties by strong intermolecular interactions†

Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
4. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
5. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789

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